Cas no 2167172-05-4 (2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride)

• Product Name: 2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride
• CAS No: 2167172-05-4
• MF: C₄H₇F₄NO₂S
• MW: 209.162493944168
• CID: 5817710
• PubChem ID: 165507845
• Update Time: 2025-05-26

2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride
• EN300-1301332
• 2-[(2,2,2-trifluoroethyl)amino]ethane-1-sulfonyl fluoride
• 2167172-05-4

• Inchi： 1S/C4H7F4NO2S/c5-4(6,7)3-9-1-2-12(8,10)11/h9H,1-3H2
• InChI Key： ZESIEADJAOYCOF-UHFFFAOYSA-N
• SMILES： S(CCNCC(F)(F)F)(=O)(=O)F

Computed Properties

• Exact Mass: 209.01336229g/mol
• Monoisotopic Mass: 209.01336229g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 54.6Ų

Additional information on 2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride

Comprehensive Overview of 2-(2,2,2-Trifluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2167172-05-4)

2-(2,2,2-Trifluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2167172-05-4) is a specialized sulfonyl fluoride derivative that has garnered significant attention in modern chemical research and pharmaceutical development. This compound belongs to the class of organofluorine compounds, which are renowned for their unique physicochemical properties, including enhanced stability, lipophilicity, and bioactivity. The presence of the trifluoroethyl group and the sulfonyl fluoride moiety makes this molecule a valuable intermediate in the synthesis of bioactive molecules and functional materials.

In recent years, the demand for fluorinated compounds has surged due to their applications in drug discovery, agrochemicals, and materials science. Researchers are particularly interested in 2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride because of its potential as a covalent inhibitor in enzymatic studies. The sulfonyl fluoride group is known for its ability to form stable covalent bonds with active-site residues in proteins, making it a promising tool for targeted protein modification and chemical biology applications.

The synthesis and characterization of CAS No. 2167172-05-4 involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods ensure the purity and structural integrity of the compound, which is critical for its use in high-value applications. The compound's trifluoroethyl moiety contributes to its metabolic stability, a feature highly sought after in the design of pharmaceutical intermediates and protease inhibitors.

One of the trending topics in chemical research is the exploration of covalent inhibitors for therapeutic targets. 2-(2,2,2-Trifluoroethyl)aminoethane-1-sulfonyl fluoride aligns with this trend, as its sulfonyl fluoride group can selectively modify cysteine residues in proteins. This property is exploited in activity-based protein profiling (ABPP), a technique widely used to study enzyme function and identify drug targets. The compound's compatibility with click chemistry further enhances its utility in bioconjugation and chemical proteomics.

From an industrial perspective, CAS No. 2167172-05-4 is a high-value chemical with applications in the development of fluorinated pharmaceuticals and specialty chemicals. The growing interest in sustainable chemistry has also spurred innovations in the synthesis of such compounds, with a focus on green chemistry principles and atom economy. Researchers are investigating catalytic methods and flow chemistry techniques to optimize the production of 2-(2,2,2-trifluoroethyl)aminoethane-1-sulfonyl fluoride while minimizing environmental impact.

In summary, 2-(2,2,2-Trifluoroethyl)aminoethane-1-sulfonyl fluoride (CAS No. 2167172-05-4) is a versatile and highly functionalized compound with broad applications in medicinal chemistry, chemical biology, and materials science. Its unique structural features, including the trifluoroethyl and sulfonyl fluoride groups, make it a valuable building block for innovative research and industrial applications. As the scientific community continues to explore the potential of fluorinated compounds, this molecule is poised to play a pivotal role in advancing drug discovery and biomolecular engineering.